STEARAMIDOPROPYL DIMETHYLAMINE LACTATE

Specification

• CAS No.: 133681-90-0
• Molecular Formula: C26H54N2O4
• Molecular Weight: 458.728
• IUPAC Name: N-methylmethanamine;1-(octadecanoylamino)propyl 2-hydroxypropanoate
• Standard InChI: InChI=1S/C24H47NO4.C2H7N/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(27)25-23(5-2)29-24(28)21(3)26;1-3-2/h21,23,26H,4-20H2,1-3H3,(H,25,27);3H,1-2H3
• Standard InChI Key: QJJDDDDPPPVJHK-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCC(=O)NC(CC)OC(=O)C(C)O.CNC

Introduction

Chemical Identity and Structural Composition

Stearamidopropyl Dimethylamine Lactate is the lactic acid salt of Stearamidopropyl Dimethylamine, functioning as a cationic emollient surfactant in various formulations. Its chemical identity is well-established through several parameters that allow for precise identification and characterization in laboratory and industrial settings.

Basic Identification Parameters

The compound possesses distinct identification markers that differentiate it from related substances:

Parameter	Value
Chemical Formula	C26H54N2O4
CAS Number	55819-53-9
Molecular Weight	458.73 g/mol
INCI Name	Stearamidopropyl dimethylamine lactate
Synonyms	Incromate SDL; Dimethyl[(3-stearoylamino)propyl]ammonium lactate

The chemical structure features a stearic acid chain bonded to a dimethylaminopropyl group through an amide linkage, with the amine portion forming a salt with lactic acid. This structural arrangement contributes to its cationic nature and surfactant properties that make it valuable in various formulations.

Physical and Chemical Properties

Stearamidopropyl Dimethylamine Lactate exhibits distinct physical and chemical characteristics that influence its handling, stability, and application in formulations.

Physical State and Appearance

The compound presents as a yellow liquid, often with some precipitate formation under certain storage conditions. Its physical appearance may vary slightly between manufacturing batches but remains consistent in general characteristics.

Detailed Physicochemical Properties

The following table summarizes the key physicochemical properties of Stearamidopropyl Dimethylamine Lactate:

Property	Specification
Appearance	Yellow liquid
Boiling Point	100°C
Density	1.1 g/cm³
Odor	Mild and slightly oily
pH Value (10% in water)	4.0-5.0
Solubility	Water-soluble
Purity	20-30%

These properties reflect the compound's behavior in formulation environments and influence its stability, compatibility with other ingredients, and performance characteristics. The water solubility coupled with its cationic nature makes it particularly useful in rinse-off formulations where deposition onto hair or skin is desired.

Applications in Cosmetic and Personal Care Products

Stearamidopropyl Dimethylamine Lactate finds widespread application in the cosmetic and personal care industry due to its beneficial properties as both a conditioning agent and emulsifier.

Primary Functional Applications

The compound was developed principally for use as an additive in creme rinse formulations, where it contributes significantly to product performance through multiple mechanisms:

• Hair conditioning agent - provides slip, smoothness, and manageability to hair

• Emulsifier - helps stabilize oil-in-water emulsions

• Antistatic agent - reduces static electricity in hair care applications

These functions derive from the compound's cationic nature, which allows it to adsorb onto negatively charged hair surfaces, providing conditioning benefits.

Usage Concentrations and Product Categories

The recommended use level for Stearamidopropyl Dimethylamine Lactate typically ranges between 1-5% in finished formulations. The compound is incorporated into various product categories including:

Product Category	Typical Usage
Hair Conditioners	Primary conditioning agent
Leave-in Hair Products	Detangling and conditioning
Skin Care Products	Emulsion stabilizer and conditioning
Color Cosmetics	Emulsifier and texturizer

The versatility of this ingredient allows formulators to achieve various textural and performance benefits across different product types, making it a valuable component in the cosmetic formulator's toolkit.

Regulatory Status and Manufacturing Considerations

Regulatory Status

Stearamidopropyl Dimethylamine Lactate is permitted for use in cosmetic formulations with appropriate considerations for sensitization potential. The ingredient is:

These regulatory perspectives guide appropriate use in cosmetic formulations.

Manufacturing and Quality Considerations

For optimal performance and safety, several key considerations apply to the production and handling of Stearamidopropyl Dimethylamine Lactate:

Consideration	Recommendation
Storage	Store light-protected in a cool, dry place
Animal Testing Status	Not animal tested
Vegan Status	Does not contain animal-derived components
Quality Control	Monitor for DMAPA impurity levels
Origin	Typically manufactured in the USA

These parameters ensure consistent quality and regulatory compliance across manufacturing batches.